![molecular formula C7H13NO2 B1650007 (3S,6R)-6-Methylpiperidine-3-carboxylic acid CAS No. 110287-79-1](/img/structure/B1650007.png)
(3S,6R)-6-Methylpiperidine-3-carboxylic acid
Overview
Description
(3S,6R)-6-Methylpiperidine-3-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research. It is an important intermediate in the synthesis of various pharmaceuticals and bioactive compounds. The compound has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of neurological disorders.
Mechanism of Action
The exact mechanism of action of (3S,6R)-6-Methylpiperidine-3-carboxylic acid is not fully understood. However, it is believed to act by modulating certain neurotransmitters in the brain, particularly acetylcholine and glutamate. It has also been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, particularly acetylcholine and dopamine. It has also been shown to reduce oxidative stress and inflammation, both of which are thought to contribute to the development of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3S,6R)-6-Methylpiperidine-3-carboxylic acid in lab experiments is its neuroprotective effects. It has been found to have a protective effect on neuronal cells, which makes it a potentially useful compound for studying the mechanisms of neurodegenerative diseases. However, one limitation of using this compound is that its exact mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.
Future Directions
There are a number of potential future directions for research on (3S,6R)-6-Methylpiperidine-3-carboxylic acid. One area of interest is the development of new drugs based on this compound for the treatment of neurological disorders. Another potential direction is the investigation of the compound's effects on other physiological systems, such as the immune system. Additionally, further research is needed to fully understand the compound's mechanism of action and its potential applications in the field of medicine.
Scientific Research Applications
(3S,6R)-6-Methylpiperidine-3-carboxylic acid has been studied extensively for its potential applications in the field of medicine. It has been found to have neuroprotective effects and has been investigated for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
(3S,6R)-6-methylpiperidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO2/c1-5-2-3-6(4-8-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5-,6+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITWDDDADSFZADI-RITPCOANSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CN1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CC[C@@H](CN1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801259151 | |
Record name | 3-Piperidinecarboxylic acid, 6-methyl-, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801259151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110287-79-1 | |
Record name | 3-Piperidinecarboxylic acid, 6-methyl-, cis- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110287-79-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Piperidinecarboxylic acid, 6-methyl-, cis- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801259151 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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